![molecular formula C5H7IN2 B181040 3,5-Dimethyl-4-iodopyrazole CAS No. 2033-45-6](/img/structure/B181040.png)
3,5-Dimethyl-4-iodopyrazole
Overview
Description
3,5-Dimethyl-4-iodopyrazole is a chemical compound with the molecular formula C5H7IN2. It has a molecular weight of 222.03 g/mol . It is used as an intermediate for the synthesis of biologically active compounds .
Synthesis Analysis
The synthesis of 3,5-dimethyl-4-diazopyrazole (DMDAPY) was achieved using acetylacetone and diamide hydrate as the starting materials. The process involved cyclization, nitration, reduction, and diazotization. The total yield of DMDAPY reached 57% . Another study reported the self-assembly of this compound (DMIP) into a supramolecular assembly with a tubular morphology .Molecular Structure Analysis
The molecular structure of this compound involves a pyrazole ring with iodine and methyl groups attached. The hydrogen bond and halogen bond interaction energy between DMIP molecules can be up to 32.81 kJ mol −1, which effectively drives DMIP molecules to assemble into fibrils, sheets, and finally, tubular architectures .Chemical Reactions Analysis
4-Iodopyrazole, a related compound, is a valuable intermediate for the synthesis of biologically active compounds. It undergoes iodination in the presence of iodine and ammonium hydroxide to yield 3,4-di-iodo- and 3,4,5-tri-iodo-pyrazole .Physical and Chemical Properties Analysis
This compound is a white crystalline substance . It has a density of 1.92 g/cm3 . The melting point is 136-140°C, and the boiling point is 297.3°C at 760 mmHg . The compound has a logP value of 1.63110, indicating its lipophilicity .Scientific Research Applications
Palladium(II) Complexes
3,5-Dimethyl-4-iodopyrazole (HdmIPz) is utilized in synthesizing a range of palladium(II) complexes. These complexes exhibit interesting properties like releasing ligands at high temperatures and leaving metallic palladium as a residue. They have also been tested for cytotoxicity against cancer cell lines, showing potential biomedical applications (Barra et al., 2011).
Antimycobacterial Activity
Pyrazolyl Pd(II) complexes containing this compound show promising in vitro antimycobacterial activity. These findings are significant for developing new antimycobacterial agents (Silva et al., 2015).
Crystal Structure Studies
The crystal structure of 3,5-dimethyl-4-aminopyrazole derivatives has been determined to understand their molecular packing and hydrogen bonding patterns. Such studies are crucial for the development of new materials and drugs (Infantes et al., 1999).
Corrosion Inhibition
Compounds containing this compound have been investigated as potential corrosion inhibitors for metals. Their efficiency and mechanism of action are subjects of active research, important for industrial applications (Chetouani et al., 2005).
Pharmaceutical Synthesis
This compound is key in synthesizing various pharmaceutical compounds, such as pyrazolyl derivatives with potential therapeutic applications. These syntheses contribute to the development of novel drugs (Labadie, 1994).
Protein Crystallography
In protein crystallography, halogenated pyrazoles like 4-iodopyrazole bind to many small molecule binding hot spots in proteins. This property is exploited for experimental phase determination, making them useful tools in structural biology (Bauman et al., 2016).
Electrosynthesis
Electrosynthesis involving 3,5-dimethylpyrazole and its derivatives demonstrates the utility of these compounds in organic chemistry, particularly in synthesizing iodinated derivatives (Lyalin et al., 2010).
Safety and Hazards
3,5-Dimethyl-4-iodopyrazole may cause skin irritation, serious eye irritation, and may be toxic if swallowed. It may also cause respiratory irritation . Protective measures such as wearing protective gloves, protective clothing, eye protection, and face protection are recommended when handling this compound .
Mechanism of Action
Target of Action
3,5-Dimethyl-4-iodopyrazole (DMIP) is a small molecule that has been shown to interact with several targets. The primary targets of DMIP are Alcohol dehydrogenase 1C , Alcohol dehydrogenase 1B , and Alcohol dehydrogenase 1A in humans, and Mycocyclosin synthase in Mycobacterium tuberculosis . These enzymes play crucial roles in metabolic processes.
Mode of Action
The mode of action of DMIP involves the formation of hydrogen and halogen bonds with its targets . As predicted by density functional theory (DFT) calculations, the interaction energy between DMIP molecules can be up to 32.81 kJ mol−1 , which effectively drives DMIP molecules to assemble into fibrils, sheets, and finally, tubular architectures .
Biochemical Pathways
Given its interaction with alcohol dehydrogenases, it can be inferred that dmip may influence the metabolic pathways involving these enzymes .
Result of Action
The molecular and cellular effects of DMIP’s action are largely dependent on its interaction with its targets. For instance, its interaction with alcohol dehydrogenases could potentially influence the metabolism of alcohols in the body . Moreover, DMIP has been used to prepare supramolecular assemblies with a tubular morphology, which have been used to guide the linear organization of nanostructures .
Action Environment
The action of DMIP can be influenced by environmental factors. For example, the self-assembly process of DMIP into tubular structures can be easily reversed by heating at 100 °C . This suggests that temperature is a key environmental factor that can influence the action and stability of DMIP.
Biochemical Analysis
Biochemical Properties
3,5-Dimethyl-4-iodopyrazole has been found to interact with other molecules through hydrogen and halogen bond interactions . These interactions can drive the assembly of this compound into more complex structures, such as fibrils, sheets, and tubular architectures .
Molecular Mechanism
Its ability to form complex structures through hydrogen and halogen bond interactions suggests it may interact with other biomolecules in a similar manner
Temporal Effects in Laboratory Settings
This compound has been observed to form tubular structures that can be easily removed by heating at 100 °C . This suggests that the effects of this compound may change over time under certain conditions .
Properties
IUPAC Name |
4-iodo-3,5-dimethyl-1H-pyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7IN2/c1-3-5(6)4(2)8-7-3/h1-2H3,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZZXIXHKDJNBJQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7IN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30174228 | |
Record name | Pyrazole, 3,5-dimethyl-4-iodo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30174228 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2033-45-6 | |
Record name | 4-Iodo-3,5-dimethyl-1H-pyrazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2033-45-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,5-Dimethyl-4-iodopyrazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002033456 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2033-45-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=100887 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Pyrazole, 3,5-dimethyl-4-iodo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30174228 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-Dimethyl-4-iodo-1H-pyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 3,5-Dimethyl-4-iodopyrazole | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L2H8B6U6QJ | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What interesting structural properties make 3,5-dimethyl-4-iodopyrazole unique in terms of self-assembly?
A1: Unlike many molecules that rely on complex designs for self-assembly, DMIP exhibits this behavior with a remarkably simple structure. Research shows that DMIP self-assembles into tubular structures with dimensions ranging from nanometers to micrometers []. This is driven by strong intermolecular interactions, specifically hydrogen bonds and halogen bonds, with a combined energy of up to 32.81 kJ mol-1 according to Density Functional Theory (DFT) calculations []. This property makes DMIP a promising candidate for applications requiring controlled organization of nanomaterials. For example, it has been successfully used as a disposable template for creating ordered gold (Au) and silver (Ag) nanochains [].
Q2: How does the structure of this compound lend itself to forming complexes with metals, and what are the potential applications of these complexes?
A2: this compound (DMIP) acts as a ligand, readily forming complexes with metals like palladium(II) []. This coordination ability stems from the presence of nitrogen atoms in the pyrazole ring, which possess lone pairs of electrons capable of forming bonds with metal ions. These palladium(II) complexes, with the general formula [PdX2(HdmIPz)2] (where X represents halogens or pseudohalogens like SCN), have shown promising results in preliminary antitumor activity tests []. This research highlights the potential of DMIP-metal complexes in developing new metal-based anticancer drugs.
Q3: What research has been conducted on the potential antitumor activity of this compound and its derivatives?
A3: Studies have investigated the antitumor potential of palladium(II) complexes containing this compound (DMIP) as a ligand []. These complexes, along with the free ligand itself, were tested against murine tumor cells. While the results are preliminary, they show that some of the DMIP-containing complexes demonstrate cytotoxic activity against these cancer cells []. This suggests that further exploration of DMIP and its derivatives as potential antitumor agents is warranted.
Q4: Beyond its use in self-assembly and potential pharmaceutical applications, what other research avenues are being explored with this compound?
A4: While the self-assembly properties and potential pharmaceutical applications of this compound (DMIP) are noteworthy, research also investigates its coordination chemistry. Scientists are exploring the synthesis, crystal structures, and magnetic properties of DMIP complexes with various metals, including copper(II) []. This broader exploration of DMIP's chemical behavior could uncover new applications in areas such as catalysis, materials science, and beyond.
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